Cas no 1071594-49-4 (4-Methoxyazepane)
4-Methoxyazepane structure
Product Name:4-Methoxyazepane
CAS No:1071594-49-4
MF:C7H15NO
MW:129.200102090836
MDL:MFCD17015864
CID:1029188
PubChem ID:19600383
Update Time:2025-04-20
4-Methoxyazepane Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxyazepane
- 4-Methoxy-hexahydro-1H-azepine
- AB1011638
- AK136601
- CTK8E1980
- KB-242576
- PB16681
- 4-Methoxy-hexahydro-1H-az...
- AB0196245
- ST24043858
- A801597
- 4-Methoxy-azepane
- AKOS013026930
- 1H-Azepine, hexahydro-4-methoxy-
- CS-0050817
- SCHEMBL12589173
- 1071594-49-4
- CHEMBL4585958
- MFCD17015864
- DTXSID60598958
- SY098720
- EN300-130660
- AS-33422
-
- MDL： MFCD17015864
- Inchi： 1S/C7H15NO/c1-9-7-3-2-5-8-6-4-7/h7-8H,2-6H2,1H3
- InChI Key： MBGKJOCBUBJWCC-UHFFFAOYSA-N
- SMILES： O(C)C1CCNCCC1
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 75.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3
- XLogP3: 0.6
4-Methoxyazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM104911-500mg |
4-methoxyazepane |
1071594-49-4 | 97% | 500mg |
$204 | 2021-06-10 | |
| Chemenu | CM104911-1g |
4-methoxyazepane |
1071594-49-4 | 97% | 1g |
$286 | 2021-06-10 | |
| Chemenu | CM104911-5g |
4-methoxyazepane |
1071594-49-4 | 97% | 5g |
$847 | 2021-06-10 | |
| Chemenu | CM104911-10g |
4-methoxyazepane |
1071594-49-4 | 97% | 10g |
$1408 | 2021-06-10 | |
| Alichem | A449042461-1g |
4-Methoxyazepane |
1071594-49-4 | 95% | 1g |
$431.64 | 2023-09-04 | |
| Alichem | A449042461-5g |
4-Methoxyazepane |
1071594-49-4 | 95% | 5g |
$1154.43 | 2023-09-04 | |
| abcr | AB453262-500 mg |
4-Methoxy-hexahydro-1H-azepine |
1071594-49-4 | 500mg |
€294.60 | 2023-06-15 | ||
| abcr | AB453262-1 g |
4-Methoxy-hexahydro-1H-azepine |
1071594-49-4 | 1g |
€428.90 | 2023-06-15 | ||
| abcr | AB453262-5 g |
4-Methoxy-hexahydro-1H-azepine |
1071594-49-4 | 5g |
€1183.70 | 2023-06-15 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06284-5g |
4-methoxyazepane |
1071594-49-4 | 95% | 5g |
$900 | 2023-09-07 |
4-Methoxyazepane Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1071594-49-4 (4-Methoxyazepane) Related Products
- 4045-24-3(4-Methoxypiperidine)
- 460365-20-2(4-Butoxypiperidine hydrochloride)
- 1269151-10-1(4-Propoxyazepane)
- 1408076-34-5(4-Methoxyazepane hydrochloride)
- 55619-47-1(4-(pentyloxy)piperidine)
- 2201512-58-3((R)-4-Methoxy-azepane hydrochloride)
- 2514640-67-4((S)-4-Methoxy-azepane hydrochloride)
- 129840-66-0(Piperidine, 4-(hexadecyloxy)-)
- 1795773-96-4(4-methoxy-4-methylazepane)
- 88536-10-1(4-butoxypiperidine)
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